Cas no 1805292-55-0 (Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805292-55-0
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4806687
• Update Time: 2025-11-04

Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-10(17)3-6-2-7(11(13)14)8(4-12)16-9(6)5-15/h2,11H,3-4H2,1H3
• InChI Key： FMXPTMZEZRNABI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(C#N)N=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate

Introduction to Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805292-55-0)

Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate, identified by the CAS number 1805292-55-0, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with multiple functional groups, including a methyl group, a chloromethyl group, a cyano group, and a difluoromethyl group. These substituents contribute to the compound's reactivity, stability, and biological activity.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates specific interactions. The methyl group at position 5 of the pyridine ring introduces electron-donating effects, which can influence the compound's reactivity in various chemical reactions. The chloromethyl group at position 2 introduces halogen atoms, which are known for their ability to participate in nucleophilic substitutions and other transformations. The cyano group at position 6 is highly electronegative and can act as an electron-withdrawing group, enhancing the compound's ability to undergo electrophilic aromatic substitution reactions. Finally, the difluoromethyl group at position 3 adds further complexity to the molecule by introducing fluorine atoms, which are known for their unique chemical properties and applications in drug design.

Recent studies have highlighted the potential of Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules with potential anti-inflammatory, antiviral, and anticancer properties. For instance, its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for generating derivatives with improved pharmacokinetic profiles. Additionally, its fluorinated substituents have been shown to enhance drug stability and bioavailability, making it a promising lead compound for therapeutic applications.

In the field of materials science, this compound has been investigated for its potential as a building block in the synthesis of advanced materials such as polymers and coordination complexes. Its functional groups provide multiple sites for chemical modification, enabling the creation of materials with tailored properties. For example, the cyano group can serve as a coordinating ligand in metallopolymers, while the chloromethyl group can facilitate cross-linking reactions during polymerization.

From an environmental perspective, Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate has been studied for its biodegradation potential and ecological impact. Recent research has focused on understanding its fate in aquatic ecosystems and its potential toxicity to aquatic organisms. These studies are crucial for assessing the environmental safety of this compound and ensuring its responsible use in industrial applications.

In conclusion, Methyl 2-(chloromethyl)-6-cyano-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1805292-55-0) is a versatile compound with significant potential in various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.